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Compound of Interest

Compound Name: 3-Ethoxypropionic acid

Cat. No.: B3021120

Abstract

This technical guide provides a detailed examination of the key physical and chemical
properties of 3-ethoxypropionic acid (CAS No. 4324-38-3). Intended for researchers,
scientists, and professionals in drug development, this document synthesizes critical data on its
molecular characteristics, thermodynamic properties, and safety profile. Through a combination
of tabulated data, experimental methodologies, and expert analysis, this guide aims to serve as
an essential resource for the effective handling, application, and study of this compound.

Introduction: Understanding 3-Ethoxypropionic Acid

3-Ethoxypropionic acid, with the chemical formula C5H1003, is a carboxylic acid
characterized by the presence of an ethoxy group at the beta position relative to the carboxyl
group. This structural arrangement imparts a unique combination of properties, influencing its
solubility, reactivity, and potential applications in various scientific fields. A thorough
understanding of its physical properties is paramount for its use in experimental design,
chemical synthesis, and formulation development. This guide provides a detailed overview of
these properties, underpinned by authoritative data and standardized experimental protocols.

Molecular and Chemical Identity

A precise understanding of the molecular identity of a compound is the foundation of all
scientific investigation. The fundamental identifiers and structural details of 3-ethoxypropionic
acid are summarized below.
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Identifier Value Source
CAS Number 4324-38-3 [11[2]
Molecular Formula C5H1003 [1][2]
Molecular Weight 118.13 g/mol [11[2]
Canonical SMILES CCOCCC(=0)O [3]

inChiK Not explicitly available in
n e
Y search results

3-Ethoxypropanoic acid,
Synonyms } ] [2][3]
Propanoic acid, 3-ethoxy-
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Caption: 2D structure of 3-ethoxypropionic acid.

Physicochemical Properties
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The physicochemical properties of 3-ethoxypropionic acid are critical for predicting its
behavior in various systems, from reaction kinetics to biological interactions.

Property Value Conditions Source

Clear, colorless to .
Appearance o Ambient [1]
almost colorless liquid

Density 1.05 g/cm3 Not Specified [1]

Boiling Point 112-114 °C 15 Torr [1]

Refractive Index 1.4200 to 1.4220 Not Specified [1]

pKa 4.32+0.10 Predicted [1]

LogP 0.188 Estimated [1]
Solubility Profile

The solubility of a compound is a critical parameter in drug development and chemical
synthesis, dictating its bioavailability and reaction medium compatibility.

Solvent Solubility (g/L) Temperature (°C) Source
Water 180.68 25 [3]
Ethanol 243.25 25 [3]
Methanol 442.83 25 [3]
Isopropanol 138.36 25 [3]

The presence of both a hydrophilic carboxylic acid group and a moderately hydrophobic ethoxy
group gives 3-ethoxypropionic acid appreciable solubility in both aqueous and organic
solvents.

Spectroscopic Data

Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of
chemical compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. While specific spectra are not directly provided in the search results, their availability
is noted.[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 3-ethoxypropionic acid would be expected to show characteristic absorptions for
the O-H stretch of the carboxylic acid, the C=0 stretch of the carbonyl group, and C-O
stretches of the ether and ester functionalities. The availability of FTIR and vapor phase IR
spectra has been documented.[2]

Safety and Handling

A comprehensive understanding of the hazards associated with a chemical is crucial for
ensuring laboratory safety.

Safety Parameter Value Source

o Causes serious eye damage
GHS Classification [2]
(H318)

Risk Statements R34 (Causes burns) [1]

S26 (In case of contact with
eyes, rinse immediately with
plenty of water and seek
Safety Statements medical advice), S36/37/39 [1]
(Wear suitable protective

clothing, gloves, and eye/face

protection)
RIDADR 3265 [1]
Hazard Class 6.1(b) [1]
Packing Group 1] [1]
Storage Temperature 2-8°C [1]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropionic-acid
https://www.benchchem.com/product/b3021120?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropionic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB7157284_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7157284_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7157284_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7157284_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7157284_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7157284_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precautionary Measures: Due to its corrosive nature, appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when
handling 3-ethoxypropionic acid.[2] Work should be conducted in a well-ventilated area or

under a chemical fume hood.

Experimental Protocols

The determination of physical properties relies on standardized and reproducible experimental
methods. Below are representative protocols for key properties.

Determination of Boiling Point

The boiling point of a liquid is a key indicator of its volatility.

Boiling Point Determination

Sample Placement Apparatus Setup Heating Observation
Place a small amount of 3-ethoxypropionic acid in a distillation flask. Assemble a distillation apparatus with a thermometer and condenser. Gently heat the flask %{ Record the temperature at which a steady stream of distilate is collected.

Click to download full resolution via product page
Caption: Workflow for boiling point determination.

Causality: The boiling point is reached when the vapor pressure of the liquid equals the
surrounding atmospheric pressure. The recorded temperature reflects the energy required to
overcome intermolecular forces.

Measurement of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a useful
tool for identification and purity assessment.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3021120?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropionic-acid
https://www.benchchem.com/product/b3021120?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Refractive Index Measurement
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Caption: Workflow for refractive index measurement.

Causality: The refractive index is dependent on the density and composition of the substance.
It is a highly sensitive property that can be used to monitor changes in a sample's purity or
composition.

Conclusion

The physical properties of 3-ethoxypropionic acid, from its molecular weight and density to its
solubility and safety profile, are essential data points for its application in research and
development. This guide has provided a comprehensive overview of these characteristics,
grounded in available scientific literature. By understanding and applying this information,
researchers can more effectively and safely utilize this versatile chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-ETHOXYPROPIONIC ACID CAS#: 4324-38-3 [m.chemicalbook.com]
e 2. 3-Ethoxypropionic acid | C5H1003 | CID 61351 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3021120?utm_src=pdf-body-img
https://www.benchchem.com/product/b3021120?utm_src=pdf-body
https://www.benchchem.com/product/b3021120?utm_src=pdf-body
https://www.benchchem.com/product/b3021120?utm_src=pdf-body
https://www.benchchem.com/product/b3021120?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB7157284_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 3. scent.vn [scent.vn]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 3-Ethoxypropionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021120#what-are-the-physical-properties-of-3-
ethoxypropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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